NU6300
Description
NU6300 is the first covalent ATP-competitive CDK2 inhibitor. in vitro: NU6300 is a covalent CDK2 inhibitor that illustrates the potential of using vinyl sulfones to mediate irreversible inhibition. NU6300 blocks the inhibitor binding site. The effect was time dependent and relatively slow, with less than 50% reduction of the apparent binding capacity in 20 hr.
Scientific Research Applications
CDK2 Inhibition
NU6300 is identified as the first covalent CDK2 inhibitor. Its design was based on NU6102, an ATP-competitive inhibitor of CDK2. NU6300 binds covalently to CDK2, as demonstrated in a co-complex crystal structure. This binding leads to durable inhibition of Rb phosphorylation in certain cancer cells, indicating its potential as a more potent and selective compound in cancer treatment (Anscombe et al., 2015).
Cancer Research Applications
While not directly studying NU6300, related research on p300 and CBP proteins, which are often targeted in cancer therapies, provides context for how inhibitors like NU6300 could be used. For instance, studies on the transcriptional coactivators p300 and CBP have shown that they play crucial roles in various cellular processes including growth, differentiation, and apoptosis, which are key areas in cancer research (Giordano & Avantaggiati, 1999).
Alternative Applications
Other studies, although not directly related to NU6300, explore the wider applications of similar compounds in various fields. For example, research on NumPy, a primary array programming library for Python, highlights the role of such tools in data analysis across a broad range of scientific fields, including physics, chemistry, biology, and more (Harris et al., 2020).
properties
Product Name |
NU6300 |
|---|---|
Molecular Formula |
C20H23N5O3S |
Molecular Weight |
413.49 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
